Cas no 1160574-53-7 (1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene)

• Product Name: 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene
• CAS No: 1160574-53-7
• MF: C₇H₄Br₂ClF
• MW: 302.366063117981
• MDL: MFCD11845906
• CID: 4574289
• Update Time: 2025-08-04

1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5-dibromo-6-fluorotoluene
• 1,5-dibromo-2-chloro-4-fluoro-3-methylbenzene
• 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene

• MDL： MFCD11845906
• Inchi： 1S/C7H4Br2ClF/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,1H3
• InChI Key： OUVSLFYCIBQCES-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Br)=C(F)C(C)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene

1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene: A Comprehensive Overview

1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene, also known by its CAS registry number CAS No. 1160574-53-7, is a highly substituted aromatic compound with a unique combination of halogen substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. The structure of this compound features a benzene ring with bromine atoms at positions 1 and 5, a chlorine atom at position 2, a fluorine atom at position 4, and a methyl group at position 3. This specific arrangement of substituents imparts distinctive chemical and physical properties to the molecule.

The synthesis of 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction rates while maintaining high product purity.

One of the most intriguing aspects of this compound is its electronic properties. The presence of multiple halogen atoms creates a highly electron-deficient aromatic system, which makes it an attractive candidate for various electrophilic substitution reactions. Recent studies have explored the reactivity of this compound under different conditions, revealing its potential as an intermediate in the synthesis of more complex organic molecules. Additionally, the methyl group at position 3 introduces steric effects that can influence the regioselectivity of subsequent reactions.

In terms of applications, 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene has shown promise in the development of advanced materials. Its unique combination of halogens makes it a valuable precursor for the synthesis of functional polymers and high-performance coatings. For example, researchers have demonstrated that derivatives of this compound can be used to create self-healing polymer systems with enhanced durability and resistance to environmental factors.

The environmental impact and safety profile of this compound are also areas of active research. Given its complex structure and halogen content, understanding its behavior in natural environments is crucial for assessing potential risks associated with its use. Recent studies have focused on the biodegradation pathways of this compound under various conditions, providing insights into its persistence in soil and water systems.

In conclusion, 1,5-Dibromo-2-chloro-4-fluoro-3-methylbenzene is a versatile compound with a wide range of potential applications. Its unique chemical properties and substituent arrangement make it an invaluable tool in modern organic synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in diverse scientific and industrial domains.